Cas no 2138367-78-7 (3-(N-ethylethanesulfonamido)-4-methylbenzoic acid)

• Product Name: 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid
• CAS No: 2138367-78-7
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 6244241
• PubChem ID: 165485907
• Update Time: 2025-09-27

3-(N-ethylethanesulfonamido)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid
• EN300-1124452
• 2138367-78-7

• Inchi： 1S/C12H17NO4S/c1-4-13(18(16,17)5-2)11-8-10(12(14)15)7-6-9(11)3/h6-8H,4-5H2,1-3H3,(H,14,15)
• InChI Key： QRDWWEJVPDGKBZ-UHFFFAOYSA-N
• SMILES： S(CC)(N(CC)C1C=C(C(=O)O)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid

3-(N-Ethylethanesulfonamido)-4-Methylbenzoic Acid: A Comprehensive Overview

The compound 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid (CAS No. 2138367-78-7) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique functional groups and the versatility it offers in synthetic chemistry. In this article, we will delve into its structure, synthesis, applications, and recent advancements in its utilization.

Structure and Functional Groups

3-(N-Ethylethanesulfonamido)-4-methylbenzoic acid consists of a benzoic acid core with two key substituents: an N-ethylethanesulfonamido group at the 3-position and a methyl group at the 4-position. The benzoic acid moiety is a common structural element in many bioactive compounds, contributing to hydrogen bonding and ionization properties. The N-ethylethanesulfonamido group introduces additional functionality, including potential for bioisosteric replacements and enhanced solubility. The methyl group at the 4-position adds steric bulk, which can influence the compound's pharmacokinetic properties.

Synthesis and Optimization

The synthesis of 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid involves a series of well-established organic reactions. Typically, the benzoic acid derivative is synthesized via electrophilic aromatic substitution or through coupling reactions. The introduction of the N-ethylethanesulfonamido group requires careful optimization to ensure high yields and purity. Recent studies have explored the use of microwave-assisted synthesis and continuous flow reactors to enhance reaction efficiency and reduce environmental impact.

Applications in Pharmaceutical Research

One of the most promising applications of 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid lies in drug discovery. The compound's unique structure makes it an attractive candidate for modulating various biological targets, including enzymes, receptors, and ion channels. For instance, researchers have investigated its potential as a kinase inhibitor, demonstrating moderate activity against several cancer-related kinases.

Moreover, the compound has shown promise in anti-inflammatory research due to its ability to inhibit cyclooxygenase (COX) enzymes. Recent studies have highlighted its selectivity for COX-2 over COX-1, which is a desirable property for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Recent Research Advancements

In recent years, advancements in computational chemistry have enabled researchers to better understand the molecular interactions of 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid with biological targets. Molecular docking studies have provided insights into its binding modes and key residues responsible for activity. These findings have guided iterative optimization efforts to improve potency and selectivity.

Additionally, green chemistry approaches have been applied to the synthesis of this compound, reducing waste and improving sustainability. For example, solvent-free reactions and catalytic systems have been employed to minimize environmental impact while maintaining product quality.

Future Prospects

The future of 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid looks promising as researchers continue to explore its therapeutic potential. Ongoing clinical trials are evaluating its efficacy in treating inflammatory diseases and cancer. Furthermore, its use as a building block in combinatorial chemistry libraries could lead to the discovery of novel drug candidates with improved pharmacokinetic profiles.

In conclusion, 3-(N-ethylethanesulfonamido)-4-methylbenzoic acid (CAS No. 2138367-78-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern drug discovery efforts.